Cas no 5349-18-8 (1-methyl-4-propoxybenzene)

• Product Name: 1-methyl-4-propoxybenzene
• CAS No: 5349-18-8
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 95320
• PubChem ID: 94748
• Update Time: 2025-09-18

1-methyl-4-propoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methyl-4-propoxy-
• 1-methyl-4-propoxybenzene
• Ether,propyl p-tolyl (7CI,8CI)
• 1-Propoxy-4-methylbenzene
• 4-Propoxytoluene
• NSC 1187
• NSC 95261
• Propyl p-tolyl ether
• p-Propoxytoluene
• p-Tolyl propyl ether
• 1-METHYL4-PROPOXYBENZENE
• 4-(n-propoxy)toluene
• 4-methylphenol n-propyl ether
• 4-propyloxytoluene
• AC1L3STL
• AC1Q56VK
• propyl-p-tolyl ether
• Propyl-p-tolyl-aether
• SureCN255419
• 5349-18-8
• 4-methylphenyl n-propyl ether
• 4-Methylphenol, n-propyl ether
• AKOS006243091
• NSC95261
• NSC-1187
• 4-n-propoxytoluene
• NSC-95261
• DTXSID40201670
• SCHEMBL255419
• NSC1187
• Benzene, 1-methyl-4-propoxy-

• MDL： MFCD00152774
• Inchi： 1S/C10H14O/c1-3-8-11-10-6-4-9(2)5-7-10/h4-7H,3,8H2,1-2H3
• InChI Key： QLTKVDKXTKKJOX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)CCC

Computed Properties

• Exact Mass: 290.09774
• Monoisotopic Mass: 150.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 93
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2

Experimental Properties

• Density: 0.9496
• Boiling Point: 210.4°C (estimate)
• Flash Point: 82.7°C
• Refractive Index: 1.5215 (estimate)
• PSA: 46.53
• LogP: 2.78380